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Introduction

Ditrisarubicin A is an anthracycline antibiotic that has demonstrated notable antitumor and
antibacterial properties. As a member of the anthracycline class of compounds, which includes
widely used chemotherapeutic agents like doxorubicin, Ditrisarubicin A is of significant
interest to the scientific community for its potential applications in oncology and infectious
disease research. This technical guide provides a comprehensive summary of the available
information on Ditrisarubicin A, with a focus on its chemical properties, biological activity, and
the methodologies relevant to its study.

Chemical Properties

While Ditrisarubicin A was first described in 1983, a specific CAS Registry Number for this
compound is not readily available in major chemical databases. The available information for
the closely related Ditrisarubicin C, which has a CAS number of 87385-18-0, can offer some
comparative insights.[1] The molecular formula for Ditrisarubicin C is C60H80N2021, with a
molecular weight of 1165.3 g/mol .[1] Detailed physicochemical properties for Ditrisarubicin A,
such as melting point, boiling point, and specific solubility data, are not extensively reported in
the available scientific literature.

Table 1: Chemical Properties of Ditrisarubicin Congeners
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Property Ditrisarubicin A Ditrisarubicin B Ditrisarubicin C

) Not Available in
CAS Number Not Available 87385-18-0[1]
PubChem

Not specified in
Molecular Formula ) ) C60H80N2022 C60H80N2021][1]
available literature

Not specified in Not specified in

Molecular Weight ) ) 1165.3 g/mol [1]
available literature PubChem

Biological Activity and Mechanism of Action

Ditrisarubicin A is classified as an antibiotic with both antitumor and antibacterial activities. Its
mechanism of action is presumed to be consistent with that of other anthracycline antibiotics.
The primary modes of action for this class of compounds include:

o DNA Intercalation: Anthracyclines insert themselves between the base pairs of the DNA
double helix. This intercalation distorts the DNA structure, thereby inhibiting DNA replication

and transcription.

o Topoisomerase Il Inhibition: These compounds are known to form a stable complex with DNA
and the enzyme topoisomerase Il. This stabilization prevents the re-ligation of the DNA
strands after they have been cleaved by the enzyme, leading to double-strand breaks and

ultimately triggering apoptosis.

o Generation of Reactive Oxygen Species (ROS): The quinone moiety of the anthracycline
structure can undergo redox cycling, leading to the production of superoxide and other
reactive oxygen species. This oxidative stress can damage cellular components, including
DNA, proteins, and lipids, contributing to cytotoxicity.

Signaling Pathway

The cytotoxic effects of anthracyclines like Ditrisarubicin A are mediated through the
activation of cellular stress and cell death pathways. The following diagram illustrates a
generalized signaling pathway for anthracycline-induced apoptosis.
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Caption: Generalized signaling pathway for anthracycline-induced apoptosis.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Ditrisarubicin A are
described in the initial discovery paper. The general workflow for isolating novel natural
products from microbial sources, which would be applicable to Ditrisarubicin A, is outlined
below.

General Isolation and Characterization Workflow
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Caption: A typical workflow for the isolation of natural products.

Conclusion

Ditrisarubicin A remains a compound of interest due to its classification as an anthracycline
with potential therapeutic applications. While specific data such as its CAS number and
detailed physicochemical properties are not widely available, its biological activities can be
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inferred from its structural class. Further research is warranted to fully elucidate the chemical
and pharmacological profile of Ditrisarubicin A, which could pave the way for its development
as a novel therapeutic agent. Researchers are encouraged to consult the original 1983
publication by Uchida et al. for foundational data on this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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